Cas no 113836-66-1 (Butanoic acid,3-methyl-, 2-(aminothioxomethyl)hydrazide)

• Product Name: Butanoic acid,3-methyl-, 2-(aminothioxomethyl)hydrazide
• CAS No: 113836-66-1
• MF: C₆H₁₃N₃OS
• MW: 175.25191950798
• CID: 130293
• Update Time: 2024-01-24

Butanoic acid,3-methyl-, 2-(aminothioxomethyl)hydrazide Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-methyl-, 2-(aminothioxomethyl)hydrazide
• Butanoic acid, 3-methyl-, 2-(aminothioxomethyl)hydrazide

• Inchi： 1S/C6H13N3OS/c1-4(2)3-5(10)8-9-6(7)11/h4H,3H2,1-2H3,(H,8,10)(H3,7,9,11)
• InChI Key： YDJQUMRMZZEGAV-UHFFFAOYSA-N
• SMILES： C(NNC(N)=S)(=O)CC(C)C

Computed Properties

• Exact Mass: 175.078
• Monoisotopic Mass: 175.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.2A^2

Experimental Properties

• Density: 1.157±0.06 g/cm3(Predicted)
• pka: 10.31±0.70(Predicted)